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Compound of Interest

Compound Name: 4-Methylbenzo[b]thiophene

Cat. No.: B081002

4-Methylbenzo[b]thiophene is a substituted derivative of benzo[b]thiophene. The addition of a
methyl group to the benzene ring influences its physical and chemical characteristics. A precise
understanding of its molecular weight is fundamental for quantitative analysis, stoichiometric
calculations in chemical reactions, and for the interpretation of mass spectrometry data.

Quantitative Data Summary

The table below summarizes the key quantitative data for 4-Methylbenzo[b]thiophene.

Property Value Source
Molecular Formula CoHsS [11[2][3][4]
Molecular Weight 148.23 g/mol [1114]
Monoisotopic Mass 148.03467143 Da [1]

CAS Registry Number 14315-11-8 [2][3]
Melting Point -6to-4°C

Boiling Point 55-57 °C at 3 Torr

Determination of Molecular Weight: Experimental
Protocols
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The molecular weight of a compound like 4-Methylbenzo[b]thiophene is typically determined
using mass spectrometry. Gas Chromatography-Mass Spectrometry (GC-MS) is a common
and powerful technique for the analysis of volatile and semi-volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

A standard experimental protocol for determining the molecular weight of 4-
Methylbenzo[b]thiophene using GC-MS would involve the following steps:

o Sample Preparation: A dilute solution of 4-Methylbenzo[b]thiophene is prepared in a
suitable volatile organic solvent, such as dichloromethane or hexane.

e Gas Chromatography (GC) Separation:
o A small volume of the prepared sample is injected into the GC inlet, where it is vaporized.

o An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample onto a
capillary column.

o The column is housed in an oven, and a temperature program is used to separate the
components of the sample based on their boiling points and interactions with the column's
stationary phase. 4-Methylbenzo[b]thiophene will elute from the column at a specific
retention time.

e Mass Spectrometry (MS) Analysis:

o As 4-Methylbenzo[b]thiophene elutes from the GC column, it enters the ion source of
the mass spectrometer.

o In the ion source, the molecules are ionized, typically using Electron lonization (El). This
process fragments the molecule into a parent molecular ion (M*) and various fragment
ions.

o The ions are then accelerated and separated based on their mass-to-charge ratio (m/z) by
a mass analyzer (e.g., a quadrupole).
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o A detector records the abundance of each ion at each m/z value.

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion. The m/z value of this peak provides the molecular weight of 4-
Methylbenzo[b]thiophene. For this compound, the molecular ion peak would be observed
at an m/z of approximately 148.

Workflow for Molecular Weight Determination

The following diagram illustrates the general workflow for determining the molecular weight of
an organic compound using GC-MS.
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Caption: A generalized workflow for the determination of molecular weight using GC-MS.

Biological Significance

While this guide focuses on the molecular weight of 4-Methylbenzo[b]thiophene, it is worth
noting that the broader class of benzo[b]thiophene derivatives has attracted significant interest
in medicinal chemistry. These compounds have been investigated for a range of biological
activities, including potential applications as anticancer and anti-inflammatory agents.[5] The
core benzo[b]thiophene scaffold is considered a "privileged structure” in drug discovery.[5]
Further research into the specific biological activities of 4-Methylbenzo[b]thiophene and its
derivatives is an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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